Cas no 1690577-07-1 (tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate
• CAS No: 1690577-07-1
• MF: C₁₇H₃₂INO₃
• MW: 425.345357894897
• CID: 6295716
• PubChem ID: 104969706
• Update Time: 2025-11-07

tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate
• EN300-1135705
• 1690577-07-1
• tert-butyl N-{2-[(3-ethylcyclohexyl)oxy]-3-iodo-2-methylpropyl}carbamate

• Inchi： 1S/C17H32INO3/c1-6-13-8-7-9-14(10-13)21-17(5,11-18)12-19-15(20)22-16(2,3)4/h13-14H,6-12H2,1-5H3,(H,19,20)
• InChI Key： WIFIBBPYTSMREM-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC1CCCC(CC)C1

Computed Properties

• Exact Mass: 425.14269g/mol
• Monoisotopic Mass: 425.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate

tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No. 1690577-07-1, known as tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate, stands out as a significant molecule with diverse applications. This compound is a derivative of carbamates, a class of organic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The name itself is a testament to its complex structure, which includes a tert-butyl group, an ethylcyclohexyl moiety, and an iodo substituent. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound. This has made it more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of drug discovery. Its structure allows for potential interactions with various biological targets, such as enzymes and receptors. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules. For example, researchers have utilized its iodo group for subsequent Suzuki-Miyaura couplings, leading to the formation of novel heterocyclic compounds with promising pharmacological profiles.

In addition to its pharmaceutical applications, tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate has shown potential in materials science. Its bulky tert-butyl group provides steric hindrance, which can be advantageous in polymer chemistry. Recent research has focused on its use as a building block for advanced polymers with tailored mechanical and thermal properties. These polymers have potential applications in high-performance materials for aerospace and automotive industries.

The chemical stability of this compound is another area of interest. Studies have shown that its carbamate group exhibits moderate hydrolytic stability under physiological conditions, making it suitable for controlled-release drug delivery systems. Furthermore, the presence of the ethylcyclohexyl group enhances its lipophilicity, which can improve bioavailability when used in drug formulations.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-{2-(3-ethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate is crucial for assessing its ecological impact. Recent investigations have revealed that it undergoes microbial degradation under aerobic conditions, with key intermediates identified through metabolomics approaches. These findings are essential for developing sustainable practices in chemical manufacturing.

In conclusion, CAS No. 1690577-07-1 represents a versatile compound with multifaceted applications across various scientific domains. Its complex structure provides a foundation for innovative research and development activities. As advancements in synthetic methodologies and analytical techniques continue to evolve, the potential for new discoveries involving this compound remains vast.